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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)methanamine hydrochloride

Cat. No.: B1341887 Get Quote

CAS Number: 578029-09-1

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on (4-Bromonaphthalen-1-yl)methanamine
hydrochloride is limited. This guide provides a comprehensive overview based on data for the

compound itself where available, and supplements this with information on structurally related

naphthalene derivatives to offer insights into its potential properties, synthesis, and biological

significance. The experimental protocols and potential applications described herein are

generalized from analogous compounds and should be adapted and validated for the specific

molecule.

Core Compound Information
(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a chemical compound with the

molecular formula C₁₁H₁₁BrClN.[1] It belongs to the class of organic compounds known as

bromonaphthalenes, which are derivatives of naphthalene carrying a bromine substituent. The

presence of a methanamine hydrochloride group suggests it is a salt, likely with increased

water solubility compared to its free base form.
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Property Value Reference

CAS Number 578029-09-1 [1]

Molecular Formula C₁₁H₁₁BrClN [1]

Molecular Weight 272.57 g/mol [1][2]

Purity (Typical) ≥98% [2]

Storage Conditions
Inert atmosphere, room

temperature
[1]

Potential Synthesis Strategies
While a specific, detailed synthesis protocol for (4-Bromonaphthalen-1-yl)methanamine
hydrochloride is not readily available in the surveyed literature, general synthetic routes for

analogous aminomethylnaphthalene derivatives can be proposed. A common and versatile

approach involves the reductive amination of a corresponding naphthaldehyde. Another

strategy is the nucleophilic substitution of a halomethylnaphthalene with a suitable amine.

A generalized workflow for the synthesis of such compounds is depicted below.
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Caption: A potential synthetic pathway to (4-Bromonaphthalen-1-yl)methanamine
hydrochloride.

Experimental Protocols (Generalized)
The following are generalized experimental protocols for key steps in the synthesis and

evaluation of aminomethylnaphthalene analogs, based on procedures for related compounds.

[3]

General Procedure for Reductive Amination
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Reaction Setup: Dissolve the starting aldehyde (e.g., 4-bromo-1-naphthaldehyde) in a

suitable solvent such as methanol or ethanol.

Amine Addition: Add the aminating agent (e.g., ammonia in methanol or ammonium

chloride).

Reducing Agent: Slowly add a reducing agent (e.g., sodium cyanoborohydride or sodium

triacetoxyborohydride) to the mixture.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using

Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, quench any remaining reducing agent. Extract the

product with an organic solvent.

Purification: Purify the crude product by column chromatography on silica gel.

General Procedure for Salt Formation
Dissolution: Dissolve the purified free base in a suitable organic solvent (e.g., diethyl ether or

ethyl acetate).

Acidification: Add a solution of hydrochloric acid (e.g., HCl in ether or dioxane) dropwise

while stirring.

Precipitation: The hydrochloride salt will typically precipitate out of the solution.

Isolation: Collect the solid product by filtration, wash with the solvent, and dry under vacuum.

Potential Biological and Pharmacological
Significance
The naphthalene scaffold is a common feature in many biologically active molecules,

demonstrating a broad range of pharmacological activities including anticancer, antimicrobial,

and anti-inflammatory effects.[3] The introduction of different substituents to the naphthalene

core allows for the modulation of these biological activities.
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While specific biological data for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is

scarce, research on related brominated naphthalene derivatives with amine or amide

functionalities has indicated significant biological potential, particularly in oncology.[3] For

instance, certain naphthalene-1,4-dione analogs have been evaluated for their cytotoxic effects

against various cancer cell lines.[3] Naphthalene derivatives have also been investigated for

their potential as enzyme inhibitors.[4]

The aminomethyl group can be crucial for modulating a drug candidate's solubility and

bioavailability, which are critical factors for drug delivery and efficacy.[4]

A generalized workflow for the biological evaluation of such compounds is outlined below.
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Caption: A generalized workflow for the biological evaluation of naphthalene-based

compounds.

Safety and Handling
Specific safety data for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is not

detailed in the available literature. As with any chemical compound, it should be handled with

care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE),
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including gloves, safety glasses, and a lab coat, should be worn. For detailed safety

information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a naphthalene derivative with

potential for further investigation in medicinal chemistry and drug discovery. While specific data

on this compound is limited, the broader class of aminomethylnaphthalene derivatives has

shown promise in various therapeutic areas. The synthetic strategies and evaluation workflows

outlined in this guide provide a foundation for researchers interested in exploring the potential

of this and related compounds. Further research is warranted to fully elucidate the chemical

properties, biological activities, and therapeutic potential of (4-Bromonaphthalen-1-
yl)methanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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